Cas no 70638-09-4 (2H-1,4-Thiazin-3(4H)-one, 4-(1-methylethyl)-)

• Product name: 2H-1,4-Thiazin-3(4H)-one, 4-(1-methylethyl)-
• CAS No: 70638-09-4
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 546920
• PubChem ID: 12485435

2H-1,4-Thiazin-3(4H)-one, 4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Thiazin-3(4H)-one, 4-(1-methylethyl)-
• 4-propan-2-yl-1,4-thiazin-3-one
• 70638-09-4
• 4-isopropyl-4H-[1,4]thiazin-3-one
• 4-(Propan-2-yl)-2H-1,4-thiazin-3(4H)-one
• SCHEMBL12395188
• DTXSID60500016
• 4-isopropyl-1,4-thiazin-3-one

• Inchi： InChI=1S/C7H11NOS/c1-6(2)8-3-4-10-5-7(8)9/h3-4,6H,5H2,1-2H3
• InChI Key： IGAJGQFFRPDEGU-UHFFFAOYSA-N
• SMILES： CC(C)N1C=CSCC1=O

Computed Properties

• Exact Mass: 157.05623
• Monoisotopic Mass: 157.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazines 1,4-thiazines